Cas no 86291-02-3 (4-(2-hydroxyethyl)-1-methyl-2-Piperazinone)

• Product Name: 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone
• CAS No: 86291-02-3
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD21607611
• CID: 991519
• PubChem ID: 14274852
• Update Time: 2025-06-14

4-(2-hydroxyethyl)-1-methyl-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone
• 4-(2-hydroxyethyl)-1-methylpiperazin-2-one
• Piperazinone, 4-(2-hydroxyethyl)-1-methyl- (9CI)
• AKOS023778339
• DTXSID90558348
• IXEQIZJFLXONEU-UHFFFAOYSA-N
• SCHEMBL749892
• FT-0738875
• 86291-02-3
• Piperazinone, 4-(2-hydroxyethyl)-1-methyl-
• 4-(2-hydroxyethyl)-1-methyl-piperazin-2-one
• DA-02037

• MDL： MFCD21607611
• Inchi： 1S/C7H14N2O2/c1-8-2-3-9(4-5-10)6-7(8)11/h10H,2-6H2,1H3
• InChI Key： IXEQIZJFLXONEU-UHFFFAOYSA-N
• SMILES： O=C1CN(CCO)CCN1C

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone

Research Update on 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone (CAS: 86291-02-3) in Chemical Biology and Pharmaceutical Applications

4-(2-hydroxyethyl)-1-methyl-2-Piperazinone (CAS: 86291-02-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its piperazinone core and hydroxyethyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. The unique structural features of this compound enable it to interact with diverse biological targets, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone as a building block for novel dopamine D2 receptor modulators. The research team utilized computational docking studies to demonstrate how modifications to the piperazinone ring system could enhance binding affinity and selectivity. Their findings revealed that derivatives of this compound exhibited promising pharmacokinetic properties, including improved blood-brain barrier penetration compared to existing analogues. These results suggest potential applications in the treatment of Parkinson's disease and schizophrenia.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel quinolone derivatives incorporating the 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone moiety. The inventors reported that these compounds showed potent activity against multidrug-resistant Gram-negative bacteria, with minimum inhibitory concentrations (MICs) in the range of 0.5-2 μg/mL for Pseudomonas aeruginosa and Acinetobacter baumannii. Molecular dynamics simulations indicated that the hydroxyethyl group plays a crucial role in stabilizing interactions with bacterial topoisomerase IV, providing a structural basis for further optimization.

Analytical chemistry advancements have also contributed to our understanding of this compound. A 2024 study in Analytical and Bioanalytical Chemistry developed a highly sensitive LC-MS/MS method for quantifying 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone in biological matrices. The method demonstrated excellent linearity (r² > 0.999) across a concentration range of 1-1000 ng/mL, with a lower limit of quantification of 0.3 ng/mL. This analytical breakthrough enables more accurate pharmacokinetic studies of piperazinone-containing drugs during preclinical development.

The synthetic accessibility of 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone has been improved through recent process chemistry innovations. A green chemistry approach published in Organic Process Research & Development (2023) described a one-pot synthesis with 78% overall yield, using water as the primary solvent. This environmentally friendly method significantly reduces the generation of hazardous waste compared to traditional routes, addressing important sustainability concerns in pharmaceutical manufacturing.

Looking forward, several research groups are exploring the potential of 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that piperazinone-based PROTACs (proteolysis-targeting chimeras) could effectively degrade oncogenic proteins in cellular models. The unique physicochemical properties of this scaffold appear to confer advantages in terms of cell permeability and proteasome recruitment efficiency.

In conclusion, 4-(2-hydroxyethyl)-1-methyl-2-Piperazinone (CAS: 86291-02-3) continues to emerge as a multifunctional building block in pharmaceutical research. Recent studies have expanded its applications from traditional medicinal chemistry to cutting-edge therapeutic modalities. The compound's synthetic tractability, combined with its demonstrated biological activities, positions it as an important tool for drug discovery in multiple therapeutic areas. Future research directions likely include further exploration of its role in CNS drug development, antibiotic resistance mitigation, and novel therapeutic modalities like targeted protein degradation.